Cas no 1246507-77-6 (9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane)

• Product Name: 9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane
• CAS No: 1246507-77-6
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 1103024
• PubChem ID: 59505432
• Update Time: 2025-04-20

9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane
• SCHEMBL485605
• DA-46767
• 1246507-77-6
• QLNLFUAELHBSFU-UHFFFAOYSA-N

• Inchi： 1S/C13H21N3/c1-3-13(5-7-14-8-6-13)4-2-12(1)16-10-9-15-11-16/h9-12,14H,1-8H2
• InChI Key： QLNLFUAELHBSFU-UHFFFAOYSA-N
• SMILES： N1CCC2(CC1)CCC(CC2)N1C=NC=C1

Computed Properties

• Exact Mass: 219.174
• Monoisotopic Mass: 219.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2
• XLogP3: 1.4